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Compound of Interest

Compound Name: Autogramin-1

Cat. No.: B3005795

Abstract

Autogramin-1 is a potent and selective small molecule inhibitor of the cholesterol-transfer
protein GRAM domain-containing protein 1A (GRAMD1A).[1] By competitively binding to the
StART domain of GRAMD1A, Autogramin-1 blocks the transfer of cholesterol, a critical
process in the biogenesis of autophagosomes.[1][2][3] This inhibitory action makes
Autogramin-1 a valuable tool for studying the role of cholesterol in autophagy and for the
development of novel therapeutics targeting autophagy-related diseases. These application
notes provide detailed guidelines and protocols for the dissolution, storage, and experimental
use of Autogramin-1 to ensure its optimal performance and reproducibility in research
settings.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Autogramin-1 is essential for its
proper handling and use.
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Property Value Reference
Molecular Formula C23H27Ns0sS [4]
Molecular Weight 485.56 g/mol [4]
CAS Number 2375541-73-2 [5]
Purity >98% (by HPLC) [4]
Appearance White to off-white powder
Solubility DMSO, Alcohol [4][5]
ICso (Starvation-induced

0.17 uM [6]
Autophagy)
ICso (Rapamycin-induced

0.44 uM [6]

Autophagy)

Dissolution of Autogramin-1

The hydrophobicity of Autogramin-1 necessitates the use of organic solvents for its
dissolution. Dimethyl sulfoxide (DMSO) is the most common and recommended solvent.

Recommended Solvents
e Primary Recommended Solvent: Dimethyl sulfoxide (DMSO), high purity (=99.7%)

 Alternative Solvent: Ethanol (anhydrous)

Note: While solubility in "alcohol" has been reported, the specific type and solubility limits have
not been well-documented.[4][5] It is advisable to perform small-scale solubility tests before

preparing large stock solutions in ethanol.

Protocol for Reconstituting Autogramin-1 in DMSO

This protocol provides a step-by-step guide for preparing a stock solution of Autogramin-1.

Materials:
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Autogramin-1 powder

Anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (water bath)
Procedure:

e Pre-warm the Autogramin-1 vial: Before opening, allow the vial of Autogramin-1 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
moisture, which can affect the stability of the compound.

o Calculate the required volume of DMSO: To prepare a stock solution of a desired
concentration, use the following formula: Volume of DMSO (pL) = (Mass of Autogramin-1
(mg) / 485.56 g/mol ) * (1 / Desired Concentration (mM)) * 1,000,000

o Add DMSO to the vial: Using a calibrated pipette, add the calculated volume of anhydrous
DMSO to the vial containing the Autogramin-1 powder.

e Promote Dissolution:
o Vortexing: Tightly cap the vial and vortex for 1-2 minutes to facilitate dissolution.

o Sonication: If the solution is not clear after vortexing, place the vial in a water bath
sonicator for 5-10 minutes.[6] Monitor the solution to ensure it becomes clear.

 Aliquot for Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes. This minimizes freeze-thaw cycles.

Conflicting Solubility Data: It is important to note that there is conflicting information regarding
the solubility of Autogramin-1 in DMSO. One supplier suggests a solubility of < 1 mg/mL (~2
mM), while the original research paper reports using a 10 mM stock solution.[2][6] Therefore, it
is recommended to start with a lower concentration (e.g., 2 mM) and, if necessary, perform a
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solubility test to determine the maximum concentration achievable for your specific batch of
Autogramin-1.

Storage and Stability

Proper storage of Autogramin-1 is critical to maintain its activity and ensure the reliability of
experimental results.

Storage )
Form Duration Notes Reference
Temperature
Store in a
Powder -20°C Up to 3 years desiccated [6]
environment.
Aliquot to avoid
DMSO Stock
] -20°C Up to 1 month freeze-thaw -
Solution
cycles.
Recommended
DMSO Stock
) -80°C Up to 1 year for long-term [6]
Solution
storage.

Note: Avoid repeated freeze-thaw cycles of DMSO stock solutions, as this can lead to
degradation of the compound.

Experimental Protocols
Preparation of Working Solutions for Cell-Based Assays

Objective: To dilute the high-concentration DMSO stock solution to a working concentration for
treating cells in culture.

Important Consideration: The final concentration of DMSO in the cell culture medium should be
kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Protocol:
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e Thaw the Stock Solution: Remove an aliquot of the Autogramin-1 DMSO stock solution
from -80°C storage and thaw it at room temperature.

o Serial Dilution: Perform a serial dilution of the stock solution in sterile cell culture medium to
achieve the desired final concentration.

o Example for a 10 pM final concentration from a 10 mM stock:

1. Prepare an intermediate dilution by adding 2 pL of the 10 mM stock solution to 198 pL of
cell culture medium (results in a 100 pM solution).

2. Add 100 pL of the 100 uM intermediate solution to 900 pL of cell culture medium to
achieve the final 10 uM concentration.

o Apply to Cells: Immediately add the final working solution to your cell cultures.

In Vitro Autophagy Inhibition Assay

Objective: To assess the inhibitory effect of Autogramin-1 on autophagy in a cellular context.
Materials:

o Cells cultured in appropriate growth medium (e.g., MCF-7, HelLa)

e Autogramin-1 working solutions (e.g., 1 uM, 10 uM)

» Autophagy inducer (e.g., rapamycin, starvation medium like EBSS)

o Autophagy flux indicator (e.g., LC3-Il antibody for Western blot, or a fluorescently tagged
LC3 reporter)

e Lysis buffer
» Reagents for Western blotting or fluorescence microscopy
Protocol (Western Blot for LC3-11):

o Cell Seeding: Seed cells in a multi-well plate and allow them to adhere overnight.
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e Treatment:
o Pre-treat cells with the desired concentrations of Autogramin-1 for 1-2 hours.

o Induce autophagy by adding rapamycin or replacing the growth medium with starvation
medium, in the continued presence of Autogramin-1.

o Include appropriate controls (vehicle control, autophagy inducer only).

o Cell Lysis: After the desired incubation time (e.g., 4-6 hours), wash the cells with PBS and
lyse them using a suitable lysis buffer.

o Western Blotting:
o Determine the protein concentration of the lysates.
o Perform SDS-PAGE and transfer the proteins to a PVDF membrane.
o Probe the membrane with a primary antibody against LC3.
o Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

e Analysis: Quantify the band intensity of LC3-1I (the lipidated form of LC3, which is indicative
of autophagosome formation). A decrease in the LC3-1l level in the presence of Autogramin-
1 indicates inhibition of autophagy.

Visualizing the Mechanism of Action

The following diagrams illustrate the signaling pathway of Autogramin-1 and a typical
experimental workflow.
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Caption: Mechanism of Autogramin-1 action.
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Caption: A typical experimental workflow.
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Troubleshooting

Problem

Possible Cause

Solution

Precipitation in stock solution

- Exceeded solubility limit-
Impure DMSO- Water
contamination

- Prepare a new stock solution
at a lower concentration.- Use
high-purity, anhydrous DMSO.-
Ensure the vial is at room
temperature before opening to

prevent condensation.

Precipitation in working

solution

- Final DMSO concentration is

too low to maintain solubility.

- Prepare a more concentrated
intermediate dilution to
minimize the volume added to

the final culture medium.

No inhibitory effect observed

- Inactive compound due to
improper storage.- Incorrect
concentration used.- Cell line

is not responsive.

- Use a fresh aliquot of
Autogramin-1.- Verify the
concentration calculations and
dilution steps.- Test a range of
concentrations and confirm the
expression of GRAMD1A in

your cell line.

Cell toxicity observed

- Final DMSO concentration is

too high.

- Ensure the final DMSO
concentration in the cell culture

medium is <0.5%.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling Autogramin-1 powder and solutions.

» Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

o Consult the Safety Data Sheet (SDS) for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b3005795?utm_src=pdf-custom-synthesis
https://www.bioworld.com/articles/673549-autogramins-inhibit-the-cholesterol-transfer-protein-gramd1a-involved-in-autophagy-regulation?v=preview
https://backend.orbit.dtu.dk/ws/files/218854172/FULLTEXT01.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6844521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6844521/
https://www.researchgate.net/publication/333911129_The_cholesterol_transfer_protein_GRAMD1A_regulates_autophagosome_biogenesis
https://aobious.com/aobious/protein-inhibitors/13193-autogramin-1.html
https://aobious.com/aobious/protein-inhibitors/13193-autogramin-1.html
https://www.targetmol.com/compound/autogramin-1
https://www.benchchem.com/product/b3005795#guidelines-for-dissolving-and-storing-autogramin-1
https://www.benchchem.com/product/b3005795#guidelines-for-dissolving-and-storing-autogramin-1
https://www.benchchem.com/product/b3005795#guidelines-for-dissolving-and-storing-autogramin-1
https://www.benchchem.com/product/b3005795#guidelines-for-dissolving-and-storing-autogramin-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3005795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3005795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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